![molecular formula C15H13FN2O2 B7594080 (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone](/img/structure/B7594080.png)
(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone, also known as GSK-3β inhibitor VIII, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone involves the inhibition of this compoundβ activity by binding to the ATP-binding site of the enzyme. This results in the activation of various downstream signaling pathways such as the Wnt/β-catenin pathway, which plays a crucial role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in various in vitro and in vivo models. It has been shown to promote cell proliferation and differentiation, reduce apoptosis, and enhance neuroprotection in various cellular and animal models of disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone is its high potency and selectivity for this compoundβ. This makes it an ideal tool for studying the role of this compoundβ in various cellular processes and disease models. However, one of the major limitations of this compound is its poor solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone. One of the major areas of interest is its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. Further studies are needed to elucidate the underlying mechanisms of action and optimize its pharmacokinetic and pharmacodynamic properties for clinical use. Additionally, the development of novel analogs and derivatives of this compound may provide new insights into its biological activity and potential therapeutic applications.
Synthesis Methods
The synthesis of (7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone involves the reaction of 7-fluoro-2,3-dihydro-1,4-benzoxazin-4-one with 6-methyl-2-pyridinecarboxaldehyde in the presence of a base catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
(7-Fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been shown to be a potent inhibitor of glycogen synthase kinase-3β (this compoundβ), an enzyme that plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.
properties
IUPAC Name |
(7-fluoro-2,3-dihydro-1,4-benzoxazin-4-yl)-(6-methylpyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O2/c1-10-3-2-4-12(17-10)15(19)18-7-8-20-14-9-11(16)5-6-13(14)18/h2-6,9H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABVCKHZAIOPQBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N2CCOC3=C2C=CC(=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.